Cas no 56813-54-8 (1,2,4-Triazolo[3,4-a]phthalazine, 6-chloro-3-phenyl-)
56813-54-8 structure
Product Name:1,2,4-Triazolo[3,4-a]phthalazine, 6-chloro-3-phenyl-
CAS No:56813-54-8
MF:C15H9ClN4
MW:280.711761236191
CID:1603110
PubChem ID:1502563
Update Time:2025-04-21
1,2,4-Triazolo[3,4-a]phthalazine, 6-chloro-3-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Triazolo[3,4-a]phthalazine, 6-chloro-3-phenyl-
- 6-chloro-3-phenyl-[1,2,4]triazolo[3,4-a]phthalazine
- 6-chloro-3-phenyl-1,2,4-Triazolo[3,4-a]phthalazine
- AKOS005597151
- 6-chloro-3-phenyl[1,2,4]triazolo[3,4-a]phthalazine
- 6-chloro-3-phenyl-1,2,4-triazolo[3,4-a] phthalazine
- SCHEMBL497285
- BRD-K26287119-001-01-4
- 56813-54-8
- DTXSID00363622
- STK683049
- DA-04800
- [1,2,4]Triazolo[3,4-a]phthalazine, 6-chloro-3-phenyl-
- 6-Chloro-3phenyl-1,2,4-triazolo[3,4-a]phthalazine
-
- Inchi: 1S/C15H9ClN4/c16-13-11-8-4-5-9-12(11)15-18-17-14(20(15)19-13)10-6-2-1-3-7-10/h1-9H
- InChI Key: HNOGCUCCQQVHCI-UHFFFAOYSA-N
- SMILES: ClC1C2C=CC=CC=2C2=NN=C(C3C=CC=CC=3)N2N=1
Computed Properties
- Exact Mass: 280.05177
- Monoisotopic Mass: 280.0515740g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 347
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 43.1Ų
Experimental Properties
- PSA: 43.08
1,2,4-Triazolo[3,4-a]phthalazine, 6-chloro-3-phenyl- Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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